dimethyl 2-({[4-(methylthio)phenyl]sulfonyl}amino)terephthalate

• IUPAC Name: dimethyl 2-[(4-methylsulfanylphenyl)sulfonylamino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C17H17NO6S2/c1-23-16(19)11-4-9-14(17(20)24-2)15(10-11)18-26(21,22)13-7-5-12(25-3)6-8-13/h4-10,18H,1-3H3
• InChI Key: CCWVZIHVOYIZPA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C(=O)OC)NS(=O)(=O)C2=CC=C(C=C2)SC
• Molecular Formula: C17H17NO6S2
• Molecular Weight: 395.5 g/mol

Description

Dimethyl 2-({[4-(methylthio)phenyl]sulfonyl}amino)terephthalate is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as DMTMST and is a versatile chemical that has been used in scientific research for many years.

Mechanism of Action

The mechanism of action of DMTMST is not fully understood, but it is believed to be due to its ability to bind to metal ions and form complexes. These complexes can then interact with biological molecules, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
DMTMST has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria, and act as an antioxidant. Additionally, DMTMST has been shown to have anti-inflammatory properties and can modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMTMST is its versatility and ease of synthesis. It can be used in a variety of scientific research applications and is readily available. However, one limitation of DMTMST is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of DMTMST in scientific research. Some of these include its use as a biosensor for the detection of metal ions, its use in the preparation of new organic compounds, and its use as a sensitizer in photodynamic therapy. Additionally, further research is needed to fully understand the mechanism of action of DMTMST and its potential applications in various fields.
In conclusion, DMTMST is a versatile compound that has many potential applications in scientific research. Its unique properties make it a valuable tool for studying various biological and chemical processes. Further research is needed to fully understand the potential of DMTMST and its role in scientific research.

Synthesis Methods

The synthesis of DMTMST involves the reaction between dimethyl terephthalate and 4-(methylthio)aniline in the presence of a catalyst. The reaction is carried out at high temperature and pressure, and the resulting product is purified through recrystallization. The yield of DMTMST is typically high, and the compound can be easily synthesized in the laboratory.

Scientific Research Applications

DMTMST has been widely used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of metal ions, as a reagent for the synthesis of various organic compounds, and as a ligand for the preparation of metal complexes. Additionally, DMTMST has been used as a sensitizer in photodynamic therapy, which is a promising treatment for cancer.